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Compound of Interest

Compound Name: Potassium tert-butyl malonate

Cat. No.: B3153237

An In-depth Technical Guide to the Physical and Chemical Properties of Potassium tert-Butyl
Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of potassium tert-butyl malonate. It is intended for researchers, scientists, and
professionals in drug development who utilize malonate derivatives in organic synthesis. This
document consolidates available data, outlines relevant experimental protocols, and visualizes
key chemical processes.

Core Properties of Potassium tert-Butyl Malonate

Potassium tert-butyl malonate is a malonate monoester potassium salt.[1] It serves as a
crucial intermediate in various organic syntheses, particularly in the formation of more complex
molecular architectures.

Physical and Chemical Data Presentation

The quantitative properties of potassium tert-butyl malonate are summarized in the table
below. It is important to note that while some data is available for the potassium salt, other
properties are inferred from its corresponding free acid or related diester compounds.
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Property Value Notes and Conditions
Molecular Formula C7H11KOa4
Molecular Weight 198.26 g/mol [2]
) ) ] Assumed based on similar
Appearance White to off-white solid ]
potassium salts.
Data for the corresponding di-
Melting Point Not available tert-butyl malonate is -6.1 to
-5.9 °C.[3]
- ) ] Di-tert-butyl malonate boils at
Boiling Point Not available
112-115 °C at 31 mmHg.[3]
- Soluble in water and polar Assumed based on its ionic
Solubility

organic solvents

nature.

The pKa of malonic acid is

approximately 2.83 and 5.69.

pKa (of conjugate acid) Not available )
The pKa of tert-butanol is
around 17.[4][5]
TPSA (Topological Polar _ '
52.6 A2 Computationally derived.[2]
Surface Area)
LogP 0.3449 Computationally derived.[2]
Hydrogen Bond Acceptors 4 Computationally derived.[2]
Hydrogen Bond Donors 0 Computationally derived.[2]
Rotatable Bonds 2 Computationally derived.[2]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. Below are protocols for the synthesis of a related compound, which can be

adapted for potassium tert-butyl malonate, and a general method for determining a key

physical property.
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Synthesis of Potassium Monoethyl Malonate (Adaptable
for Potassium tert-Butyl Malonate)

This procedure describes the selective saponification of a diethyl malonate, which is a common

method for producing potassium monoalkyl malonates.[6] A similar approach can be envisioned

starting from di-tert-butyl malonate.

Materials:

Di-tert-butyl malonate

Potassium hydroxide (KOH)

Anhydrous ethanol

Diethyl ether

Procedure:

Dissolve di-tert-butyl malonate in anhydrous ethanol in a round-bottom flask equipped with a
magnetic stirrer and cooled in an ice bath.

In a separate beaker, dissolve a stoichiometric equivalent of potassium hydroxide in
anhydrous ethanol.

Slowly add the ethanolic KOH solution to the stirred di-tert-butyl malonate solution,
maintaining the temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir for an additional hour at room
temperature.

The precipitated potassium tert-butyl malonate is collected by suction filtration.
The collected solid is washed with a small amount of cold ethanol and then with diethyl ether.

The final product is dried under reduced pressure to yield the potassium tert-butyl
malonate salt.
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Determination of Melting Point

The melting point is a fundamental physical property that indicates the purity of a crystalline
solid.

Methodology:

o Sample Preparation: A small amount of the dry potassium tert-butyl malonate is placed in
a capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is inserted into a calibrated melting point apparatus.

o Measurement: The sample is heated at a controlled rate. The temperature range from the
appearance of the first liquid drop to the complete liquefaction of the solid is recorded as the
melting point range. For a pure substance, this range is typically narrow.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key chemical pathways and
experimental workflows relevant to potassium tert-butyl malonate.

Potassium tert-butyl Malonate

Di-tert-butyl malonate Selective Saponification

Reaction Mixture

Potassium Hydroxide (KOH) in Ethanol tert-Butanol

Click to download full resolution via product page

Caption: Synthetic pathway for potassium tert-butyl malonate via selective saponification.

Potassium tert-butyl Malonate tert-Butyl Alkyl Malonate
Nucleophilic Substitution

Alkyl Halide (R-X) Potassium Halide (KX)
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Caption: General alkylation reaction using potassium tert-butyl malonate.

Chemical Properties and Reactivity

Potassium tert-butyl malonate is a versatile reagent in organic synthesis. Its reactivity is
primarily centered around the nucleophilic character of the malonate carbanion.

Nucleophilic Substitution

The malonate anion is a soft nucleophile that readily participates in SN2 reactions with alkyl
halides to form C-C bonds. This reaction is fundamental to the synthesis of a wide variety of
substituted carboxylic acid derivatives.

Decarboxylation

Upon acidification and heating, the mono-tert-butyl ester of a substituted malonic acid can
undergo decarboxylation to yield a tert-butyl-substituted acetate derivative. The tert-butyl group
can subsequently be removed under acidic conditions to afford the corresponding carboxylic
acid.

Safety and Handling

While a specific Safety Data Sheet (SDS) for potassium tert-butyl malonate is not readily
available, the safety precautions can be inferred from related compounds such as mono-tert-
butyl malonate and potassium tert-butoxide.

e Hazards: Assumed to be a skin and eye irritant. May be harmful if swallowed or inhaled.[7]
The presence of the potassium salt suggests it could be corrosive.

e Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

» Storage: Store in a tightly sealed container in a cool, dry place. It is likely hygroscopic and
sensitive to moisture.[8]
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This guide is intended to be a living document and will be updated as more information
becomes available. Always consult the most current safety data before handling any chemical
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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